Cas no 366822-71-1 (4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-)
![4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo- structure](https://www.kuujia.com/scimg/cas/366822-71-1x500.png)
366822-71-1 structure
Product name:4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
CAS No:366822-71-1
MF:C27H27N3O3S
MW:473.586585283279
CID:297486
4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
- 4,6(1H,5H)-Pyrimidinedione, 5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-
-
- Inchi: 1S/C27H27N3O3S/c1-5-28(6-2)24-15-14-22(33-24)17-23-25(31)29(20-10-8-7-9-11-20)27(34)30(26(23)32)21-13-12-18(3)19(4)16-21/h7-17H,5-6H2,1-4H3/b23-17-
- InChI Key: QSKOWEAUWYARPW-QJOMJCCJSA-N
- SMILES: C1(=S)N(C2=CC=C(C)C(C)=C2)C(=O)/C(=C\C2=CC=C(N(CC)CC)O2)/C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 473.177
- Monoisotopic Mass: 473.177
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo- Related Literature
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
-
Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
-
Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
-
Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
366822-71-1 (4,6(1H,5H)-Pyrimidinedione,5-[[5-(diethylamino)-2-furanyl]methylene]-1-(3,4-dimethylphenyl)dihydro-3-phenyl-2-thioxo-) Related Products
- 2111283-29-3(3-amino-2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol)
- 1208076-29-2(2,6-Difluorotoluene (Methyl D3))
- 68281-26-5(3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)
- 1175744-50-9(1H-Indol-6-amine, 2-(4-chlorophenyl)-4-(propylsulfonyl)-)
- 1368534-68-2(3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine)
- 2580203-94-5(4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)
- 29839-61-0(1-oxaspiro4.5decan-3-ol)
- 1368927-01-8(3-amino-2-(3,4-difluorophenyl)propan-1-ol)
- 1820575-47-0(tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate;hydrochloride)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
